molecular formula C8H10BrNO B8654771 1-(6-Bromopyridin-2-yl)propan-1-ol

1-(6-Bromopyridin-2-yl)propan-1-ol

Cat. No.: B8654771
M. Wt: 216.07 g/mol
InChI Key: URUWUNGOKOVELO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(6-Bromopyridin-2-yl)propan-1-ol is a brominated pyridine derivative featuring a hydroxylated propane chain at the pyridine ring’s 2-position. This compound serves as a key intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, where bromopyridine motifs are prevalent. Its structure combines the electron-withdrawing bromine atom with a polar hydroxyl group, enabling diverse reactivity in cross-coupling reactions, nucleophilic substitutions, and hydrogen bonding interactions.

Properties

Molecular Formula

C8H10BrNO

Molecular Weight

216.07 g/mol

IUPAC Name

1-(6-bromopyridin-2-yl)propan-1-ol

InChI

InChI=1S/C8H10BrNO/c1-2-7(11)6-4-3-5-8(9)10-6/h3-5,7,11H,2H2,1H3

InChI Key

URUWUNGOKOVELO-UHFFFAOYSA-N

Canonical SMILES

CCC(C1=NC(=CC=C1)Br)O

Origin of Product

United States

Comparison with Similar Compounds

Key Differences:

Alcohol Substituent: 1-(6-Bromopyridin-2-yl)propan-1-ol: Contains a linear propanol chain, offering flexibility and moderate steric bulk.

Molecular Formula and Weight: Propan-1-ol derivative: C₈H₁₀BrNO (MW: 216.08 g/mol). Cyclopropanol derivative: C₉H₁₀BrNO (MW: 228.09 g/mol) .

Table 1: Comparative Data

Property 1-(6-Bromopyridin-2-yl)propan-1-ol 1-(6-Bromo-2-pyridinyl)cyclopropanol
CAS Number Not explicitly provided 1935447-35-0
Molecular Formula C₈H₁₀BrNO C₉H₁₀BrNO
Purity Unknown ≥95%
Commercial Availability Likely available Discontinued (25 mg and 250 mg scales)
Key Functional Groups Secondary alcohol, bromopyridine Cyclopropanol, bromopyridine

Physicochemical and Application-Based Comparison

  • However, the propan-1-ol derivative’s hydroxyl group may improve solubility in polar aprotic solvents (e.g., DMF or DMSO) compared to the cyclopropanol analog.
  • Applications: Bromopyridine alcohols are frequently employed as intermediates in drug discovery (e.g., kinase inhibitors or antimicrobial agents). The cyclopropanol analog’s discontinuation implies niche applicability, possibly due to instability or synthetic complexity, whereas the propan-1-ol derivative’s simpler structure may broaden its utility in medicinal chemistry .

Preparation Methods

Low-Temperature Lithiation with n-Butyllithium

The most widely reported method involves n-butyllithium-mediated lithiation of 2,6-dibromopyridine at -76°C, followed by acetone addition to install the propan-2-ol moiety.

Procedure

  • A 1.6 M solution of n-BuLi in hexane (1.05 eq) is added to anhydrous tetrahydrofuran (THF) under nitrogen at -76°C.

  • 2,6-Dibromopyridine (1.0 eq) in THF is introduced dropwise, maintaining temperatures below -60°C.

  • After 30 minutes, acetone (1.5 eq) is added, and the mixture warms to room temperature over 1 hour.

  • Quenching with saturated NH4_4Cl and extraction with dichloromethane yields the crude product, purified via flash chromatography (hexane/CH2_2Cl2_2).

Reaction Data

ParameterValueSource
Temperature-76°C → 20°C
Yield94–98%
Purity (NMR)δ 7.52–7.59 (t, 1H, pyridine)

This method’s efficacy stems from chelation-controlled lithiation , where the bromide at C6 directs n-BuLi to C2, enabling selective acetone coupling.

Methylmagnesium Bromide Addition to 1-(6-Bromopyridin-2-yl)ethanone

Ketone Alkylation Under Grignard Conditions

An alternative pathway employs 1-(6-bromopyridin-2-yl)ethanone as the substrate, reacting with methylmagnesium bromide to form the tertiary alcohol.

Optimized Protocol

  • Methyl MgBr (3.0 M in THF, 1.2 eq) is added dropwise to a 0°C solution of 1-(6-bromopyridin-2-yl)ethanone in anhydrous THF.

  • After 16 hours at room temperature, the mixture is quenched with water and extracted with ethyl acetate.

  • Drying (Na2_2SO4_4) and solvent evaporation afford the product without chromatography.

Key Observations

ConditionImpact on Yield
Temperature >0°CReduced yield (side reactions)
THF vs. Et2_2OTHF improves solubility

Mechanistically, this route avoids lithiation hazards but requires strict moisture exclusion to prevent Grignard reagent decomposition.

Comparative Analysis of Synthetic Routes

Efficiency and Practicality

The table below contrasts the two primary methodologies:

MetricLithiation RouteGrignard Route
Yield94–98%98%
Reaction Time1.25–2 hours16 hours
PurificationColumn chromatographyDirect extraction
ScalabilityLimited by cryogenic conditionsAmenable to bulk synthesis

While the lithiation method offers faster reaction kinetics, the Grignard approach simplifies purification, favoring industrial applications.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

Consistent 1H^1H-NMR features across synthetic batches include:

  • δ 1.55 ppm (s, 6H) : Methyl groups on the tertiary carbon.

  • δ 7.33–7.59 ppm (m, 3H) : Pyridine ring protons, with coupling patterns confirming substitution at C2 and C6.

Mass Spectrometry

ESI-MS spectra exhibit a doublet at m/z 216/218 ([M+H]+^+), reflecting the natural abundance of 79Br^{79}\text{Br} and 81Br^{81}\text{Br}.

Industrial-Scale Considerations

Solvent and Reagent Selection

  • THF is preferred over diethyl ether for its higher boiling point (66°C vs. 34.6°C), enabling safer temperature modulation.

  • n-BuLi vs. MeMgBr : Lithium reagents necessitate cryogenic setups, whereas Grignard reagents align with standard reactor configurations .

Q & A

Q. Q1. What are the common synthetic routes for preparing 1-(6-Bromopyridin-2-yl)propan-1-ol?

A1. Synthesis typically involves nucleophilic substitution or coupling reactions. For analogs like bromopyridine derivatives, methods include:

  • Grignard Addition : Reacting 6-bromo-2-pyridinecarboxaldehyde with propylmagnesium bromide, followed by oxidation to the alcohol .
  • Reductive Amination/Hydroxylation : Using NaBH₄ or LiAlH₄ to reduce ketone intermediates (e.g., 1-(6-bromopyridin-2-yl)propan-1-one) .
  • Cross-Coupling : Suzuki-Miyaura coupling with boronic esters (e.g., using Pd catalysts and 1,4-dioxane at 100°C) .

Q. Advanced Q1. How can regioselectivity challenges in bromopyridine substitution be addressed?

A1. Regioselectivity is influenced by steric and electronic factors. Strategies include:

  • Directed Metalation : Using directing groups (e.g., -OH, -NH₂) to control substitution sites .
  • Catalytic Systems : Pd/XPhos catalysts enhance selectivity in cross-coupling reactions .
  • Solvent Optimization : Polar aprotic solvents (e.g., DMF) improve reaction homogeneity and yield .

Structural Characterization

Q. Q2. What spectroscopic methods are critical for confirming the structure of 1-(6-Bromopyridin-2-yl)propan-1-ol?

A2. Essential techniques include:

  • ¹H/¹³C NMR : Assign peaks for bromopyridine (δ ~7.5–8.5 ppm) and propanol (δ ~1.5–4.0 ppm) .
  • IR Spectroscopy : Confirm -OH stretch (~3200–3600 cm⁻¹) and C-Br vibration (~500–600 cm⁻¹) .

Q. Advanced Q2. How can computational modeling aid in structural analysis?

A2. Density Functional Theory (DFT) predicts vibrational frequencies and NMR chemical shifts, validating experimental data. Tools like Gaussian or ORCA simulate electronic environments for bromine and hydroxyl groups .

Reactivity and Functionalization

Q. Q3. How does the bromine atom influence the compound’s reactivity?

A3. Bromine enables:

  • Nucleophilic Substitution : With amines or alkoxides to form derivatives (e.g., 1-(6-aminopyridin-2-yl)propan-1-ol) .
  • Cross-Coupling : Suzuki or Buchwald-Hartwig reactions to introduce aryl/heteroaryl groups .

Q. Advanced Q3. What strategies stabilize the alcohol group during functionalization?

A3. Protection with TBDMS or acetyl groups prevents unwanted oxidation. For example:

  • Silylation : Using TBDMS-Cl and imidazole in DCM .
  • Selective Oxidation : TEMPO/NaOCl oxidizes primary alcohols to ketones without affecting bromine .

Biological Activity and Applications

Q. Q4. What potential biological applications exist for bromopyridine-propanol derivatives?

A4. Structural analogs show:

  • Antimicrobial Activity : Pyridine-based alcohols inhibit bacterial enzymes (e.g., dihydrofolate reductase) .
  • Ligand Design : Chelating properties for metal-catalyzed biocatalysis .

Q. Advanced Q4. How can SAR studies optimize bioactivity?

A4. Modify substituents to enhance target binding:

  • Hydrophobic Groups : Alkyl chains improve membrane permeability .
  • Halogen Replacement : Fluorine or chlorine alters electronic profiles and metabolic stability .

Analytical Challenges

Q. Q5. How can chiral purity be ensured in stereoisomeric forms?

A5. Use chiral HPLC (e.g., Chiralpak AD-H column) or enzymatic resolution with lipases .

Q. Advanced Q5. What advanced MS techniques detect trace impurities?

A5. High-resolution LC-MS (Q-TOF) identifies byproducts at ppm levels. For example, monitor m/z 270.17 (parent ion) and fragment ions (e.g., m/z 188.02 for debrominated species) .

Addressing Data Contradictions

Q. Q6. Why do yields vary in reported syntheses?

A6. Key variables include:

  • Catalyst Loading : Pd(0) catalysts require precise stoichiometry (1–5 mol%) to avoid side reactions .
  • Temperature Gradients : Exothermic reactions (e.g., Grignard additions) need controlled cooling to −20°C .

Q. Advanced Q6. How to resolve conflicting regioselectivity in substitution reactions?

A6. Mechanistic studies (e.g., kinetic isotope effects or Hammett plots) clarify electronic vs. steric control. Computational modeling (DFT) predicts transition-state geometries .

Safety and Handling

Q. Q7. What safety protocols are recommended for handling brominated pyridines?

A7.

  • PPE : Nitrile gloves, lab coat, and goggles .
  • Ventilation : Use fume hoods to avoid inhalation of volatile bromine byproducts .
  • Waste Disposal : Neutralize with 10% NaHCO₃ before incineration via licensed facilities .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.